![molecular formula C15H27NO6 B610193 Pregabalin arenacarbil CAS No. 1174748-30-1](/img/structure/B610193.png)
Pregabalin arenacarbil
Overview
Description
Pregabalin Arenacarbil is a prodrug of Pregabalin . Pregabalin, sold under the brand name Lyrica among others, is an anticonvulsant, analgesic, and anxiolytic amino acid medication used to treat epilepsy, neuropathic pain, fibromyalgia, restless leg syndrome, opioid withdrawal, and generalized anxiety disorder (GAD) .
Synthesis Analysis
The synthesis of this compound involves enzymatic kinetic resolution of acyloxyalkyl thiocarbonates used for the synthesis of acyloxyalkyl carbamates . More detailed information about the synthesis process can be found in the referenced papers .Molecular Structure Analysis
The molecular formula of this compound is C15H27NO6 . It has a molecular weight of 317.38 .Chemical Reactions Analysis
This compound is a proagent of Pregabalin . It reacts with 1,2-naphthoquinone-4-sulphonate sodium (NQS), yielding an orange colored product . More detailed information about the chemical reactions can be found in the referenced papers .Physical And Chemical Properties Analysis
This compound has two pKa values, 4.2 for the carboxyl group and 10.6 for the amine . It exists as a zwitterion at environmental pH’s .Scientific Research Applications
Neuroprotective Effects
- Pregabalin has been shown to afford retinal neuroprotection in diabetic rats, suggesting its potential utility in diabetic retinopathy. It alleviates retinal neuroinflammation, apoptosis, and oxidative stress in type 1 diabetes mellitus, indicating its possible therapeutic application for retinopathy after clinical research (Ali et al., 2019).
Analgesic and Antiepileptic Actions
- Pregabalin has been found effective in treating symptoms of various types of neuropathic pain and is considered a first-line therapeutic agent. It binds to the alpha-2-delta subunit of voltage-gated calcium channels, producing antiepileptic and analgesic actions. This has been observed in preclinical studies on animal models of neuropathic pain and in clinical studies across different age groups and types of neuropathic pain (Verma et al., 2014).
Mechanisms of Action
- Pregabalin is a potent and selective ligand for α(2)δ-1 and α(2)δ-2 calcium channel subunits. It has been shown to not interact with several other receptors and ion channels, suggesting that its clinical effects are likely due to direct interactions with these subunits of voltage-gated calcium channels (Li et al., 2011).
Presynaptic Inhibitory Actions
- Pregabalin exerts presynaptic inhibitory actions on excitatory transmission in the superficial dorsal horn of the mouse spinal cord. It reduces the amplitude of excitatory postsynaptic currents and inhibits the frequency of miniature EPSCs, suggesting its role in pain modulation (Matsuzawa et al., 2014).
Effect on Ventral Midbrain Dopaminergic Neurons
- Pregabalin has been studied for its effects on the development of ventral midbrain dopaminergic neurons. It can interfere with the neurogenesis and morphogenesis of these neurons, important for cognition, movement, and behavior. This is crucial for considering the use of pregabalin during pregnancy (Alsanie et al., 2022).
Clinical Utility in Fibromyalgia
- Pregabalin has shown clinically meaningful benefits across multiple symptom domains of fibromyalgia, one of the chronic debilitating medical syndromes with limited therapeutic options. It is considered cost-effective and safe for long-term use in fibromyalgia treatment (Bhusal et al., 2016).
Genetic Material Impact
- An in vitro study indicated that pregabalin at therapeutic doses exhibited dose-dependent cytogenetic activity, increasing Sister Chromatid Exchanges (SCEs) frequencies and diminishing Proliferation Rate Index (PRI) levels in normal human lymphocyte cultures. This highlights the need for further studies to evaluate its effect on genetic material (Dermitzoglou et al., 2013).
Neuroprotection in Spinal Cord Injury
- Pregabalin has been used as a neuroprotector after spinal cord injury in rats, showing effectiveness in terms of clinical indicators and laboratory findings. It diminished the production of caspase-3 and phosphorylated p38 MAPK, as well as decreased proliferation of astrocytes, suggesting a potential approach for neuroprotection following central nervous system trauma (Ha et al., 2011).
Mechanism of Action
Pregabalin Arenacarbil is an analog of gamma-aminobutyric acid (GABA) used for the research of post herpetic neuralgia, peripheral diabetic neuropathy, fibromyalgia, and epilepsy . It is believed to work by reducing insular glutamatergic activity, leading to a reduction of the increased functional connectivity seen between brain regions in chronic pain states .
Safety and Hazards
Pregabalin may cause blurred vision, double vision, clumsiness, unsteadiness, dizziness, drowsiness, or trouble with thinking . Serious side effects may include angioedema, drug misuse, and an increased suicide risk . When pregabalin is taken at high doses over a long period of time, addiction may occur .
Future Directions
Pregabalin Arenacarbil was approved by the US FDA in 2019 . It is widely employed in the treatment of a variety of pain conditions . Future research may focus on the wider functional roles of α2δ subunits and the contributions that this compound might play in affecting physiological and pathophysiological processes .
properties
IUPAC Name |
(3S)-5-methyl-3-[[[(1R)-1-(2-methylpropanoyloxy)ethoxy]carbonylamino]methyl]hexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27NO6/c1-9(2)6-12(7-13(17)18)8-16-15(20)22-11(5)21-14(19)10(3)4/h9-12H,6-8H2,1-5H3,(H,16,20)(H,17,18)/t11-,12+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDHZNJWFIYERIF-NEPJUHHUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(=O)O)CNC(=O)OC(C)OC(=O)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](OC(=O)C(C)C)OC(=O)NC[C@@H](CC(C)C)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1174748-30-1 | |
Record name | Pregabalin arenacarbil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1174748301 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PREGABALIN ARENACARBIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JNY093NZ79 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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